![molecular formula C11H20N2O2 B1386990 N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine CAS No. 1170289-81-2](/img/structure/B1386990.png)
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine
Overview
Description
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine (FMEDA) is an organic compound that has been used in a variety of scientific research applications. It is a diamine, meaning it has two amine groups, and is composed of carbon, hydrogen, nitrogen, and oxygen atoms. FMEDA is a colorless, odorless, and highly water-soluble compound that is stable in a wide range of pH levels and temperatures. It can be synthesized in a laboratory setting and has been used in a variety of research applications, including biochemistry and physiology experiments.
Scientific Research Applications
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine has been widely used in a variety of scientific research applications. It has been used to study the mechanism of action of enzymes and proteins, as well as the biochemical and physiological effects of drugs and other compounds. This compound has also been used in drug design, as it can be used to modify the structure of existing drugs to create new compounds with improved properties. Additionally, this compound has been used in the study of organic synthesis, as it can be used to create new compounds with desired properties.
Mechanism of Action
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine has been used to study the mechanism of action of enzymes and proteins. It is believed that this compound binds to the active site of an enzyme or protein and modifies its structure, leading to changes in its activity. This can be used to study the effects of drugs and other compounds on enzymes and proteins.
Biochemical and Physiological Effects
This compound has also been used to study the biochemical and physiological effects of drugs and other compounds. It has been used to study the effects of drugs on the structure and function of cells, as well as the effects of drugs on the metabolism of cells. Additionally, this compound has been used to study the effects of drugs on the immune system, as well as the effects of drugs on the nervous system.
Advantages and Limitations for Lab Experiments
N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine has a number of advantages for use in laboratory experiments. It is a highly water-soluble compound, meaning it can be easily dissolved in water and other solvents. Additionally, it is a stable compound, meaning it does not easily decompose at high temperatures or in acidic or basic solutions. However, this compound also has some limitations for use in laboratory experiments. It is a highly reactive compound, meaning it can react with other compounds and affect the results of experiments. Additionally, this compound is not very soluble in organic solvents, meaning it can be difficult to dissolve in these solvents.
Future Directions
The use of N-(2-Furylmethyl)-N-(2-methoxyethyl)propane-1,3-diamine in scientific research is still in its early stages, and there are a number of potential future directions for its use. One potential direction is to use this compound to study the effects of drugs on the immune system, as well as the effects of drugs on the nervous system. Additionally, this compound could be used to modify existing drugs to create new compounds with improved properties. Finally, this compound could be used to study the effects of drugs on the metabolism of cells, as well as the effects of drugs on the structure and function of cells.
Properties
IUPAC Name |
N'-(furan-2-ylmethyl)-N'-(2-methoxyethyl)propane-1,3-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-14-9-7-13(6-3-5-12)10-11-4-2-8-15-11/h2,4,8H,3,5-7,9-10,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTQPJHNJPXWURM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN(CCCN)CC1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.